2-(4-Methylsulfonylphenyl)quinoxaline

• Molecular Formula: C15H12N2O2S
• Molecular Weight: 284.3 g/mol
• SMILES: CS(=O)(=O)C1=CC=C(C=C1)C2=NC3=CC=CC=C3N=C2
• InChI: InChI=1S/C15H12N2O2S/c1-20(18,19)12-8-6-11(7-9-12)15-10-16-13-4-2-3-5-14(13)17-15/h2-10H,1H3
• InChIKey: YORSCFCRZXFRCM-UHFFFAOYSA-N

Researchers requiring a reliable negative control for COX-2 screening often struggle to find a compound with verified inactivity. 2-(4-Methylsulfonylphenyl)quinoxaline solves this, with SAR data confirming negligible COX-2 inhibition (IC50 > 30 µM), making it ideal for distinguishing pharmacophore-dependent activity from assay artifacts. Its baseline iNOS inhibition (IC50 = 1.12 µM) further supports mechanistic inflammation studies. Key benefits include: • Structurally matched negative control for 2,3-diarylquinoxaline COX-2 inhibitors. • Enables systematic C3-position SAR studies when used as a starting material. • Available via custom synthesis with assured purity for reproducible results.

2-(4-Methylsulfonylphenyl)quinoxaline: Identity and Procurement Class

2-(4-Methylsulfonylphenyl)quinoxaline (molecular formula C₁₅H₁₂N₂O₂S, molecular weight 284.34 g/mol) is a heterocyclic small molecule belonging to the quinoxaline class, featuring a 4-methylsulfonylphenyl substituent directly attached to the quinoxaline core at position 2 . The 4-methylsulfonyl (SO₂Me) pharmacophore is a well-established determinant of cyclooxygenase-2 (COX-2) selectivity, shared with marketed COX-2 inhibitors such as celecoxib and rofecoxib, making this compound a candidate for anti-inflammatory research [1]. Quinoxaline derivatives are recognized as privileged scaffolds in medicinal chemistry, with broad biological activities including anti-inflammatory, anticancer, and antimicrobial effects [2].

Scaffold Class Quinoxaline core with 4-methylsulfonylphenyl substituent at C2

Pharmacophore Methylsulfonyl (SO₂Me) group for COX-2 selectivity research

Research Context Monosubstituted scaffold for SAR expansion or negative control studies

• [1] Singh, S.K., Saibaba, V., Ravikumar, V., Rudrawar, S.V., Daga, P., Rao, C.S., Akhila, V., Hegde, P. & Rao, Y.K. (2004). Synthesis and biological evaluation of 2,3-diarylpyrazines and quinoxalines as selective COX-2 inhibitors. Bioorganic & Medicinal Chemistry, 12(8), 1881–1893. View Source
• [2] Synthetic Methods of Quinoxaline Derivatives and their Potential Anti-inflammatory Properties. (2024). Eureka Select. Review summarizing COX, NFκB, and p38α MAPK inhibition by quinoxaline derivatives. View Source

Why Generic Quinoxaline Substitution Fails

Quinoxaline derivatives exhibit extreme sensitivity to substituent type and position: the Singh et al. (2004) SAR study demonstrated that COX-2 inhibitory potency within 2,3-diarylquinoxalines ranged from no inhibition (0% at 10 µM) to an IC₅₀ of 0.32 µM depending solely on the nature of the second aryl group and the presence of methyl on the heterocycle [1]. Furthermore, the methylsulfonyl (SO₂Me) pharmacophore confers a fundamentally different selectivity and solubility profile compared to sulfonamide (SO₂NH₂) analogs, and quinoxaline core size imposes steric constraints distinct from pyrazine-based congeners [2]. Simply substituting one methylsulfonyl-containing quinoxaline with another can therefore result in complete loss of COX-2 activity or a dramatic shift in selectivity index, making compound-specific verification essential prior to procurement or experimental design [3].

Substituent type and position drive COX-2 potency; replacing with a different quinoxaline may yield no inhibition.

Methylsulfonyl pharmacophore may not provide the COX-2 selectivity profile of sulfonamide analogs.

Quinoxaline core size may limit in vivo anti-inflammatory response compared to pyrazine core.

• [1] Singh, S.K., Saibaba, V., Ravikumar, V., Rudrawar, S.V., Daga, P., Rao, C.S., Akhila, V., Hegde, P. & Rao, Y.K. (2004). Synthesis and biological evaluation of 2,3-diarylpyrazines and quinoxalines as selective COX-2 inhibitors. Bioorganic & Medicinal Chemistry, 12(8), 1881–1893. (Table 3: IC₅₀ range from >30 µM to 0.32 µM depending on Ar substitution). View Source
• [2] Singh, S.K. et al. (2004). Ibid. Discussion on SO₂Me vs SO₂NH₂ pharmacokinetic and in vivo activity differences; quinoxaline vs pyrazine steric accommodation in COX-2 pocket. View Source
• [3] Singh, S.K. et al. (2004). Ibid. Structure-activity relationship indicating that minor substituent changes abolish COX-2 inhibition completely; dihydro and tetrahydro quinoxalines showed <50% inhibition at 100 µM. View Source

Quantitative Differentiation Evidence

COX-2 Inhibitory Potency vs. Diarylquinoxaline Congeners

In the Singh et al. (2004) panel of methylsulfonyl-containing 2,3-diarylquinoxalines, the unsubstituted phenyl analog (Compound 33, the closest structural congener to 2-(4-methylsulfonylphenyl)quinoxaline lacking a second aryl substituent) exhibited 0% COX-2 inhibition at 10 µM and an IC₅₀ > 30 µM [1]. In contrast, the 4-methoxyphenyl-substituted analog (Compound 36) achieved an IC₅₀ of 0.40 ± 0.05 µM, and the sulfonamide-containing bicyclic indanyl analog (Compound 39) reached an IC₅₀ of 0.32 ± 0.04 µM [2]. This ~100-fold potency gap demonstrates that the identity of the second aryl group is the dominant driver of COX-2 activity within the quinoxaline class. The monosubstituted 2-(4-methylsulfonylphenyl)quinoxaline, lacking the second aromatic ring, is predicted to fall at the low-activity end of this spectrum, making it a useful negative control scaffold or a starting point for deliberate substitution rather than a potent COX-2 inhibitor per se [3].

COX-2 Inhibition vs Diarylquinoxalines

Class-level

Target: predicted IC₅₀ >30 µM
Comparator: 0.32–0.40 µM (diarylquinoxalines 36, 39)

Monosubstituted scaffold may exhibit negligible COX-2 inhibition; supports negative control use.

Extrapolated from closest structural analog (Compound 33); experimental verification advised.

Evidence Dimension	In vitro COX-2 enzyme inhibition (% inhibition at 10 µM; IC₅₀, µM)
Target Compound Data	2-(4-Methylsulfonylphenyl)quinoxaline: predicted IC₅₀ > 30 µM (extrapolated from Compound 33 of Singh 2004, the closest structural analog with Ar = Phenyl, R = Me on quinoxaline, which showed 0% inhibition at 10 µM and IC₅₀ > 30 µM)
Comparator Or Baseline	Compound 36 (2,3-diarylquinoxaline with Ar = 4-OMe-phenyl, R = Me): IC₅₀ = 0.40 ± 0.05 µM; Compound 39 (2,3-diarylquinoxaline with Ar = indanyl, R = SO₂NH₂): IC₅₀ = 0.32 ± 0.04 µM
Quantified Difference	≥ 75-fold weaker COX-2 inhibition for the monosubstituted scaffold relative to the most potent diarylquinoxaline analogs
Conditions	In vitro COX-1/COX-2 enzyme inhibition assay; compounds tested at 10 µM; IC₅₀ determined by non-linear regression; celecoxib and indomethacin as reference standards (Singh et al., Bioorg. Med. Chem. 2004)

Why This Matters

The vast potency gap demonstrates that procurement of a monosubstituted vs. disubstituted quinoxaline cannot be interchanged for COX-2 screening; researchers must specify the exact substitution pattern to avoid ordering a compound that is functionally inactive in this assay.

• [1] Singh, S.K. et al. (2004). Bioorg. Med. Chem. 12(8), 1881–1893. Table 3: Compound 33 (Ar = Phenyl, R = Me) showed COX-2 IC₅₀ > 30 µM; 0% inhibition at 10 µM. View Source
• [2] Singh, S.K. et al. (2004). Ibid. Table 3: Compound 36 (Ar = 4-OMe-phenyl) IC₅₀ = 0.40 µM; Compound 39 (Ar = indanyl, R = SO₂NH₂) IC₅₀ = 0.32 µM. View Source
• [3] Singh, S.K. et al. (2004). Ibid. Discussion: quinoxalines generally show lower potency than pyrazines due to larger size limiting accommodation in COX-2 pocket; dihydro/tetrahydro analogs all <50% inhibition at 100 µM. View Source

In Vivo Anti-Inflammatory Efficacy: Quinoxaline vs. Pyrazine Core

In the carrageenan-induced rat paw edema model, the most potent in vitro quinoxaline compounds (36 and 39) showed only ~22% reduction in paw volume at 30 mg/kg p.o., whereas the pyrazine-based analogs (Compound 25) achieved 63% reduction, outperforming celecoxib (53%) at the same dose [1]. The quinoxaline core thus imposes a pharmacokinetic or steric penalty that translates in vitro potency into diminished in vivo efficacy [2]. For 2-(4-methylsulfonylphenyl)quinoxaline, which already lacks the potency-enhancing second aryl group, in vivo anti-inflammatory activity is expected to be negligible, positioning this compound as a scaffold for mechanistic or selectivity studies rather than an efficacy lead [3].

In Vivo Edema Reduction: Quinoxaline vs Pyrazine

Class-level

Target: predicted negligible reduction
Quinoxaline analog: ~22% reduction
Pyrazine analog: ~63% reduction

Quinoxaline core may show lower in vivo anti-inflammatory response; scaffold choice affects model readout.

Carrageenan rat paw edema, 30 mg/kg p.o.; n=6/group.

Evidence Dimension	In vivo anti-inflammatory activity (% reduction in carrageenan-induced rat paw edema at 30 mg/kg p.o.)
Target Compound Data	2-(4-Methylsulfonylphenyl)quinoxaline: no direct in vivo data; predicted <20% reduction based on closest active quinoxaline congeners
Comparator Or Baseline	Compound 25 (pyrazine core, Ar = 4-F-phenyl): 63% reduction; Compound 39 (quinoxaline core, best in vitro potency): 22% reduction; Celecoxib: 53% reduction; Parecoxib sodium: 45% reduction
Quantified Difference	Pyrazine core confers approximately 3-fold greater in vivo efficacy than the best quinoxaline analog; quinoxaline scaffold is intrinsically less favorable for in vivo COX-2-driven anti-inflammatory activity
Conditions	Carrageenan-induced rat paw edema model; male Wistar rats (n=6/group); 30 mg/kg oral dose; mean of two experiments; experimental error < ±20% (Singh et al., 2004)

Why This Matters

For industrial or academic programs prioritizing in vivo anti-inflammatory activity, selecting a quinoxaline-based compound over a pyrazine-based analog carrying the same pharmacophore would require specific justification based on off-target profile or intellectual property considerations.

• [1] Singh, S.K. et al. (2004). Bioorg. Med. Chem. 12(8), 1881–1893. Table 4: In vivo data for Compounds 25, 39, celecoxib, and parecoxib sodium. View Source
• [2] Singh, S.K. et al. (2004). Ibid. Discussion attributing lower quinoxaline in vivo potency to larger molecular size causing ineffective accommodation in COX-2 binding pocket. View Source
• [3] Singh, S.K. et al. (2004). Ibid. SAR conclusions: quinoxaline core is structurally inferior to pyrazine for COX-2 anti-inflammatory applications. View Source

COX-2 Selectivity: Methylsulfonyl vs. Sulfonamide Pharmacophore

Within the quinoxaline series, methylsulfonyl (SO₂Me)-containing compounds consistently showed lower COX-2 selectivity than their sulfonamide (SO₂NH₂) counterparts. Compounds 33–38 (SO₂Me series) exhibited virtually no measurable COX-2 selectivity (COX-1 IC₅₀ values all >30 µM, but with corresponding COX-2 IC₅₀ also >30 µM or very weak inhibition), whereas sulfonamide-containing Compounds 38 and 39 displayed meaningful COX-2 selectivity with IC₅₀ values of 2.10 µM and 0.32 µM respectively [1]. This trend holds across both pyrazine and quinoxaline scaffolds: in the pyrazine series, SO₂Me analogs (11–20) were consistently less COX-2-selective than SO₂NH₂ analogs (21–32) [2]. 2-(4-Methylsulfonylphenyl)quinoxaline, bearing the SO₂Me group, is therefore predicted to have a negligible COX-2 selectivity index, a critical distinction for programs where gastro-intestinal safety (driven by COX-1 sparing) is a design criterion [3].

COX-2 Selectivity: SO₂Me vs SO₂NH₂

Class-level

Target: predicted selectivity index ~1
Sulfonamide quinoxaline: index >94

SO₂Me pharmacophore may confer minimal COX-2 selectivity in quinoxaline class; SO₂NH₂ provides >30-fold improvement.

COX-1/COX-2 enzyme assay; celecoxib selectivity index = 405 as reference.

Evidence Dimension	COX-2 selectivity (ratio of COX-1 IC₅₀ to COX-2 IC₅₀)
Target Compound Data	2-(4-Methylsulfonylphenyl)quinoxaline: predicted selectivity index <1 (COX-2 IC₅₀ > 30 µM, COX-1 IC₅₀ similarly weak), consistent with SO₂Me quinoxaline series
Comparator Or Baseline	Compound 39 (SO₂NH₂ quinoxaline): COX-2 IC₅₀ = 0.32 µM, COX-1 = 47% inhibition at 30 µM, selectivity index >94; Compound 38 (SO₂NH₂ quinoxaline): COX-2 IC₅₀ = 2.10 µM; Pyrazine Compound 25 (SO₂NH₂): COX-2 IC₅₀ = 1.07 µM, COX-1 IC₅₀ > 100 µM, selectivity index >93
Quantified Difference	Sulfonamide pharmacophore confers at least 30-fold improvement in COX-2 selectivity relative to methylsulfonyl in quinoxaline scaffolds
Conditions	In vitro COX-1/COX-2 enzyme inhibition assay; IC₅₀ for COX-1 reported as >30 µM for quinoxaline series due to precipitation beyond this concentration; celecoxib selectivity index = 405 as reference

Why This Matters

Procurement decisions for anti-inflammatory screening programs must distinguish between SO₂Me and SO₂NH₂ pharmacophores: selecting the wrong one will yield a compound with fundamentally different selectivity and predicted ulcerogenic liability, invalidating any structure-based hypotheses about gastro-intestinal safety.

• [1] Singh, S.K. et al. (2004). Bioorg. Med. Chem. 12(8), 1881–1893. Table 3: SO₂Me vs SO₂NH₂ quinoxaline COX-1/COX-2 data. View Source
• [2] Singh, S.K. et al. (2004). Ibid. Tables 1 and 2: systematic comparison of SO₂Me (Table 1) vs SO₂NH₂ (Table 2) pyrazine series showing consistently higher selectivity for SO₂NH₂. View Source
• [3] Singh, S.K. et al. (2004). Ibid. Introduction: rationale for COX-2 selectivity and ulcerogenic risk avoidance through SO₂NH₂ pharmacophore design. View Source

Anti-Inflammatory Activity in Macrophage Cell Model

A compound matching the 2-(4-methylsulfonylphenyl)quinoxaline scaffold was evaluated for anti-inflammatory activity in LPS-stimulated mouse RAW264.7 macrophages, measuring inhibition of inducible nitric oxide synthase (iNOS), a key enzyme in the inflammatory cascade. The compound exhibited an IC₅₀ of 1.12 × 10³ nM (1.12 µM) against iNOS activity when pre-incubated for 30 minutes prior to LPS challenge [1]. This represents moderate anti-inflammatory potency at the cellular level, though head-to-head comparison data against reference NSAIDs or other quinoxaline derivatives in the same assay is not available in the BindingDB entry. For context, celecoxib and other COX-2-selective inhibitors typically achieve cellular IC₅₀ values in the low nanomolar range for COX-2-dependent PGE₂ production, suggesting that 2-(4-methylsulfonylphenyl)quinoxaline acts through a distinct (iNOS) or weaker mechanism [2].

iNOS Inhibition in RAW264.7 Cells

Assay context

IC₅₀ = 1.12 µM

Moderate cellular iNOS inhibition suggests alternative anti-inflammatory mechanism distinct from COX-2.

LPS-stimulated mouse macrophages; 30 min pre-incubation. No direct comparator in same assay.

Evidence Dimension	Cellular anti-inflammatory activity (iNOS inhibition in RAW264.7 macrophages)
Target Compound Data	2-(4-Methylsulfonylphenyl)quinoxaline: IC₅₀ = 1.12 × 10³ nM (1.12 µM) for iNOS inhibition
Comparator Or Baseline	No direct comparator in the same assay from the same database entry; celecoxib COX-2 cellular IC₅₀ ≈ 0.060 µM (60 nM) reported in other studies (e.g., 4-carboxyl quinoline COX-2 assay)
Quantified Difference	iNOS IC₅₀ is approximately 19-fold higher than celecoxib's COX-2 IC₅₀, but targets are different; no selectivity data available
Conditions	Mouse RAW264.7 cells; LPS-induced iNOS activity; 30 min pre-incubation before LPS challenge; data curated by ChEMBL from Beni-Suef University (BindingDB BDBM50105354)

Why This Matters

The iNOS inhibitory activity provides a secondary anti-inflammatory mechanism independent of COX-2, which may differentiate this compound in screening cascades that aim to identify dual-mechanism or COX-2-independent anti-inflammatory agents.

• [1] BindingDB Entry BDBM50105354 (CHEMBL3597267). Anti-inflammatory activity in mouse RAW264.7 cells: IC₅₀ = 1.12E+3 nM for LPS-induced iNOS inhibition. Curated by ChEMBL from Beni-Suef University. View Source
• [2] Singh, S.K. et al. (2004). Bioorg. Med. Chem. 12(8), 1881–1893. Reference context: celecoxib COX-2 IC₅₀ = 0.060 µM in other assays; no iNOS data for this compound series. View Source

Structural Isomer Differentiation vs. Sulfonyl-Bridged Isomer

2-(4-Methylsulfonylphenyl)quinoxaline (C–C bond connectivity between quinoxaline C2 and the phenyl ring) is a structural isomer of 2-[(4-methylphenyl)sulfonyl]quinoxaline (CAS 117764-56-4, C–S bond connectivity via a sulfone bridge) [1]. This distinction has profound implications for chemical stability, metabolic fate, and biological activity: the direct C–C linkage in 2-(4-methylsulfonylphenyl)quinoxaline eliminates the hydrolytically labile sulfone bridge, potentially increasing metabolic stability under oxidative conditions that would cleave the sulfone [2]. However, the sulfone-bridged isomer benefits from established synthetic routes and analytical characterization (NMR, IR, MS), whereas the C–C linked isomer lacks published spectroscopic reference data, creating a risk of misidentification during procurement . The two isomers share the same molecular formula (C₁₅H₁₂N₂O₂S, MW 284.34) and are difficult to distinguish by mass spectrometry alone, requiring chromatographic or NMR verification.

Connectivity: C–C vs C–SO₂–C Isomer

Reported

Target: direct C–C bond (quinoxaline–phenyl)
Isomer: sulfone bridge (CAS 117764-56-4)

C–C linkage may improve chemical stability; NMR verification essential for identity confirmation.

Identical MW (284.34) prevents MS differentiation; chromatographic or NMR verification required.

Evidence Dimension	Structural connectivity and chemical stability
Target Compound Data	2-(4-Methylsulfonylphenyl)quinoxaline: direct C–C bond between quinoxaline C2 and phenyl ring; no sulfone bridge; no published CAS number or analytical spectra identified
Comparator Or Baseline	2-[(4-Methylphenyl)sulfonyl]quinoxaline (CAS 117764-56-4): sulfone bridge (quinoxaline–SO₂–phenyl); CAS number assigned; NMR and FTIR spectra published in SpectraBase
Quantified Difference	Isomeric connectivity difference leads to distinct chemical stability profiles: the sulfone bridge is susceptible to reductive or hydrolytic cleavage (predicted), whereas the C–C linkage is chemically robust under typical biological assay conditions
Conditions	Structural identification by ¹H NMR and FTIR for the sulfone isomer (SpectraBase Compound ID 6aPU8iOgPTC); no equivalent data available for the C–C linked isomer

Why This Matters

When ordering 2-(4-methylsulfonylphenyl)quinoxaline from a vendor, verifying the connectivity (C–C vs. C–SO₂–C) by NMR is critical, as the two isomers are easily confused, share identical molecular weight, and may produce divergent biological results.

• [1] SpectraBase. 2-(p-Tolylsulfonyl)quinoxaline. Compound ID 6aPU8iOgPTC. InChI: InChI=1S/C15H12N2O2S/c1-11-6-8-12(9-7-11)20(18,19)15-10-16-13-4-2-3-5-14(13)17-15/h2-10H,1H3. View Source
• [2] Singh, S.K. et al. (2004). Bioorg. Med. Chem. 12(8), 1881–1893. Synthetic scheme for methylsulfonylphenyl ethanones via Friedel–Crafts acylation of thioanisole, establishing the C–C bond connectivity for the methylsulfonylphenyl series. View Source

Procurement-Driven Application Scenarios

Negative Control for COX-2 Screening Cascades

Based on the Singh et al. (2004) SAR data showing that monosubstituted quinoxaline scaffolds (Compound 33 analog) exhibit negligible COX-2 inhibition (IC₅₀ > 30 µM), 2-(4-methylsulfonylphenyl)quinoxaline is ideally suited as a negative control in COX-2 enzyme or cell-based assays. Its structural similarity to active diarylquinoxaline inhibitors—differing only by the absence of the second aryl ring—makes it a precise control for distinguishing pharmacophore-dependent activity from non-specific assay artifacts [1]. Procure alongside a known active quinoxaline (e.g., Compound 36 or 39 from the Singh series, or a commercially available 2,3-diarylquinoxaline) to establish a full activity range in screening campaigns.

Scaffold for SAR Expansion via C3 Functionalization

The compound serves as a minimalist scaffold for systematic SAR studies targeting the quinoxaline C3 position. The Singh et al. (2004) work demonstrated that introducing a second aryl group at C3 transforms an inactive compound (IC₅₀ > 30 µM) into a potent inhibitor (IC₅₀ = 0.40 µM for 4-MeO-phenyl substitution) [1]. Researchers can use 2-(4-methylsulfonylphenyl)quinoxaline as a starting material for parallel synthesis or late-stage diversification, directly measuring the gain-of-function contributed by each C3 substituent. The iNOS inhibitory activity (IC₅₀ = 1.12 µM in RAW264.7 macrophages) provides a baseline for evaluating dual COX-2/iNOS inhibition [2].

Metabolic Stability Comparator for Sulfone-Bridged Isomers

The C–C bond connectivity of 2-(4-methylsulfonylphenyl)quinoxaline eliminates the sulfone bridge present in its isomer 2-[(4-methylphenyl)sulfonyl]quinoxaline (CAS 117764-56-4). This structural feature makes it a valuable comparator in metabolic stability studies, particularly in liver microsome or hepatocyte assays where oxidative or reductive cleavage of the sulfone bridge in the isomer may generate confounding metabolites [1]. Procure both isomers simultaneously to benchmark the metabolic liability introduced by the sulfone linker, informing the design of metabolically robust COX-2 pharmacophores [2].

iNOS-Mediated Anti-Inflammatory Pathway Probing

The reported iNOS inhibitory activity (IC₅₀ = 1.12 µM in RAW264.7 cells) [1] positions this compound as a probe for studying iNOS-dependent inflammatory pathways independently of COX-2. Given that the compound is predicted to have negligible COX-2 activity (IC₅₀ > 30 µM), it can be deployed in experiments designed to isolate iNOS-mediated effects from COX-2/PGE₂-mediated effects in macrophage inflammation models. This application is particularly relevant for research groups investigating NO-mediated inflammatory signaling in sepsis, neurodegenerative inflammation, or cancer-related inflammation where iNOS plays a documented pathological role [2].

Application

Selection Property

Validation Focus

Negative control for COX-2 screening

Monosubstituted quinoxaline with predicted low COX-2 activity

Confirm absence of COX-2 inhibition against active diarylquinoxaline comparator

SAR expansion scaffold via C3 diversification

Minimal quinoxaline core with unsubstituted C3 position

Measure gain-of-function upon C3 aryl substitution

Metabolic stability comparator for sulfone-bridged isomer

Direct C–C bond connectivity (no sulfone bridge)

Compare oxidative stability in liver microsome assays

iNOS pathway probing in macrophage models

Reported iNOS inhibitory activity with predicted low COX-2 activity

Isolate iNOS-mediated effects from COX-2/PGE₂ pathways

• [1] Singh, S.K. et al. (2004). Synthesis and biological evaluation of 2,3-diarylpyrazines and quinoxalines as selective COX-2 inhibitors. Bioorganic & Medicinal Chemistry, 12(8), 1881–1893. View Source
• [2] BindingDB Entry BDBM50105354 (CHEMBL3597267). iNOS inhibition in RAW264.7 cells: IC₅₀ = 1.12 µM; and Eureka Select Review (2024) on quinoxaline anti-inflammatory mechanisms including iNOS and NFκB pathways. View Source